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Introduction
Decanoyl-L-carnitine chloride, an ester derivative of L-carnitine, is a crucial intermediate in

cellular energy metabolism, specifically in the transport of long-chain fatty acids into the

mitochondria for β-oxidation.[1] Its central role in fatty acid metabolism makes it a valuable tool

in high-throughput screening (HTS) assays for the discovery of modulators of enzymes

involved in this pathway. Dysregulation of fatty acid oxidation is implicated in various metabolic

diseases, including obesity, type 2 diabetes, and certain cancers, making the enzymes in this

pathway attractive therapeutic targets.[2][3]

This document provides detailed application notes and protocols for the use of Decanoyl-L-
carnitine chloride and related long-chain acylcarnitines in HTS assays targeting key enzymes

of the fatty acid oxidation pathway: Carnitine Palmitoyltransferase 1 (CPT1), Carnitine

Palmitoyltransferase 2 (CPT2), and Carnitine-Acylcarnitine Translocase (CACT).

Signaling Pathway and Experimental Workflow
The transport of long-chain fatty acids into the mitochondrial matrix is a critical, multi-step

process known as the carnitine shuttle. This pathway is essential for making fatty acids

available for β-oxidation.
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Carnitine Shuttle and Fatty Acid β-Oxidation
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HTS Workflow for CPT2 Inhibitor Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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